Cas no 121102-91-8 (Carbamicacid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamicacid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 121102-91-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 105969
• PubChem ID: 14852099
• Update Time: 2025-06-28

Carbamicacid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-cyclopropyl-2-hydroxyethyl)carbamate
• N-Boc-(2-Cyclopropyl-2-hydroxyethyl)aMine
• V10287
• EN300-6259584
• 121102-91-8
• AKOS012598047
• tert-Butyl(2-cyclopropyl-2-hydroxyethyl)carbamate
• SCHEMBL571099
• DTXSID80564711
• tert-butyl N-(2-cyclopropyl-2-hydroxy-ethyl)carbamate
• tert-Butyl (2-cyclopropyl-2-hydroxyethyl)carbamate
• A804658

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-8(12)7-4-5-7/h7-8,12H,4-6H2,1-3H3,(H,11,13)
• InChI Key： NLSVUORTFSUIHU-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Additional information on Carbamicacid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, (2-Cyclopropyl-2-Hydroxyethyl)-, 1,1-Dimethylethyl Ester (9CI) (CAS No. 121102-91-8)

Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (CAS No. 121102-91-8) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is known for its unique structural properties and potential applications in drug development. The chemical structure of this compound includes a carbamic acid moiety, a cyclopropyl group, and a tert-butyl ester, which collectively contribute to its stability and reactivity.

The tert-butyl ester group is particularly noteworthy for its ability to enhance the solubility and stability of the compound in various solvents. This property is crucial in pharmaceutical formulations where solubility and stability are key factors in the efficacy and shelf life of drugs. The cyclopropyl group, on the other hand, introduces additional complexity and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of carbamic acid derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the use of carbamic acid derivatives as potent inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that compounds with a similar structure to Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester exhibited significant inhibitory activity against these enzymes, suggesting their potential as lead compounds for drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anti-inflammatory properties of carbamic acid derivatives. The study demonstrated that these compounds could effectively reduce inflammation by inhibiting key inflammatory pathways. The hydroxyethyl group in Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester was found to play a crucial role in modulating these pathways, making it a promising candidate for further investigation.

The synthesis of Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester involves several well-established chemical reactions. One common approach is to start with the reaction of cyclopropyl alcohol with tert-butyl chloroformate, followed by subsequent steps to introduce the carbamic acid moiety. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester have been extensively characterized. It is a white crystalline solid with a melting point ranging from 65°C to 70°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various pharmaceutical formulations and analytical methods.

In terms of safety and handling, Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety.

The future prospects for Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, Carbamic acid, (2-cyclopropyl-2-hydroxyethyl)-, 1,1-dimethylethyl ester (CAS No. 121102-91-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent.